Cas no 42095-52-3 (5-Methoxy-2-(piperidin-1-yl)benzoic acid)

• Product Name: 5-Methoxy-2-(piperidin-1-yl)benzoic acid
• CAS No: 42095-52-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6347759
• PubChem ID: 70528238
• Update Time: 2025-11-01

5-Methoxy-2-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11161766
• 42095-52-3
• 5-methoxy-2-(piperidin-1-yl)benzoic acid
• EN300-6492005
• 5-Methoxy-2-(piperidin-1-yl)benzoic acid

• Inchi： 1S/C13H17NO3/c1-17-10-5-6-12(11(9-10)13(15)16)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： ZQEWAKSVSODFQG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)N1CCCCC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-Methoxy-2-(piperidin-1-yl)benzoic acid

Comprehensive Overview of 5-Methoxy-2-(piperidin-1-yl)benzoic acid (CAS No. 42095-52-3)

5-Methoxy-2-(piperidin-1-yl)benzoic acid (CAS No. 42095-52-3) is a chemically significant compound that has garnered attention in pharmaceutical and organic chemistry research. This benzoic acid derivative, characterized by its methoxy and piperidine substituents, exhibits unique physicochemical properties, making it a subject of interest for drug discovery and material science applications. Its molecular structure combines aromaticity with heterocyclic functionality, offering versatility in synthetic pathways.

In recent years, the demand for 5-Methoxy-2-(piperidin-1-yl)benzoic acid has surged due to its potential role as a pharmaceutical intermediate. Researchers are exploring its utility in designing central nervous system (CNS) therapeutics, leveraging its piperidine moiety for enhanced bioavailability. The compound's logP value and hydrogen-bonding capacity align with Lipinski's Rule of Five, a critical metric in drug development. This has led to increased searches for "CAS 42095-52-3 solubility" and "5-Methoxy-2-(piperidin-1-yl)benzoic acid synthesis" in academic databases.

The compound's thermal stability and crystalline properties have also sparked interest in material science. Studies suggest its potential as a ligand in coordination chemistry or as a building block for advanced polymers. Queries like "42095-52-3 melting point" and "benzoic acid derivatives applications" reflect this multidisciplinary appeal. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, a topic frequently discussed in forums on organic compound analysis.

From an industrial perspective, CAS 42095-52-3 is synthesized via nucleophilic aromatic substitution or Pd-catalyzed coupling, with optimization of reaction yield being a common research focus. Environmental considerations have also driven innovation in green chemistry approaches for its production, addressing concerns about solvent waste. This aligns with trending searches for "sustainable synthesis of heterocycles" and "piperidine-based compound safety."

Regulatory compliance for 5-Methoxy-2-(piperidin-1-yl)benzoic acid remains straightforward, as it is not classified under restricted categories. However, proper material safety data sheets (MSDS) and handling protocols are essential, particularly regarding dust inhalation risks—a point emphasized in workplace safety guidelines. The compound's storage conditions (typically 2-8°C under inert atmosphere) are another frequently queried aspect in laboratory settings.

Future research directions may explore its structure-activity relationships (SAR) in medicinal chemistry or its photophysical properties for optoelectronic applications. With the rise of AI-assisted molecular design, computational studies predicting its bioactivity or crystal packing could further elevate its relevance. This positions CAS 42095-52-3 as a compound bridging traditional organic synthesis with cutting-edge interdisciplinary science.